3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C15H24N2O/c1-4-5-11-17(3)12-10-15(18)16-14-8-6-13(2)7-9-14/h6-9H,4-5,10-12H2,1-3H3,(H,16,18)
• InChI Key: KHCANPMOSXIPON-UHFFFAOYSA-N
• SMILES: CCCCN(C)CCC(=O)NC1=CC=C(C=C1)C

Description

3-[Butyl(methyl)amino]-N-(4-methylphenyl)propanamide, also known as bupivacaine, is a local anesthetic that is commonly used in medical and dental procedures. It is a member of the amide class of local anesthetics and is known for its long-lasting effects. Bupivacaine is used to provide pain relief during surgical procedures, as well as for post-operative pain management.

Mechanism of Action

Bupivacaine works by blocking the sodium channels in nerve fibers, which prevents the transmission of nerve impulses. This results in a loss of sensation in the area where the drug is administered.
Biochemical and Physiological Effects:
Bupivacaine has been shown to have a number of biochemical and physiological effects. It can cause a decrease in heart rate and blood pressure, as well as respiratory depression. It can also cause muscle weakness and dizziness.

Advantages and Limitations for Lab Experiments

Bupivacaine is commonly used in laboratory experiments to study the effects of local anesthetics on nerve function. Its long-lasting effects make it a useful tool for investigating the mechanisms of nerve transmission. However, its potential for toxicity and its effects on cardiac and respiratory function must be taken into account when using it in experiments.

Future Directions

There are a number of potential future directions for research on 3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide. One area of interest is its use in the treatment of chronic pain, particularly in patients with neuropathic pain. Another area of research is the development of new formulations of 3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide that can provide longer-lasting pain relief with fewer side effects. Additionally, there is ongoing research into the mechanisms of action of 3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide and other local anesthetics, which could lead to the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

Bupivacaine is synthesized through a multi-step process that involves the reaction of p-chloroaniline with butylmagnesium bromide to form N-butyl-p-chloroaniline. This intermediate is then reacted with 4-methylbenzoyl chloride to form 3-[butyl(methyl)amino]-N-(4-methylphenyl)propanamide.

Scientific Research Applications

Bupivacaine has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been investigated for its potential use in the treatment of chronic pain and as a component of epidural analgesia during labor.